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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AR-C141990
hydrochloride in dimethyl sulfoxide (DMSO) and water, along with protocols for preparing

stock solutions and determining solubility.

Introduction
AR-C141990 hydrochloride is a potent inhibitor of monocarboxylate transporters (MCTs),

specifically MCT1 and MCT2, with pKi values of 7.6 and 6.6, respectively.[1][2] It exhibits

approximately 10-fold selectivity for MCT1 over MCT2 and shows no significant activity against

MCT3 or MCT4. Due to its role as an immunosuppressant and its ability to inhibit the graft

versus host response, understanding its solubility is crucial for in vitro and in vivo experimental

design.[2]
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The solubility of AR-C141990 hydrochloride in commonly used laboratory solvents is

summarized below.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water 100 52.91

DMSO 100 52.91

Note: The molecular weight of AR-C141990 hydrochloride is 529.05 g/mol .[1] Calculations

are based on this molecular weight.
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Caption: Mechanism of action of AR-C141990 hydrochloride.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AR-C141990 Hydrochloride
Materials:
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AR-C141990 hydrochloride (MW: 529.05 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of AR-C141990 hydrochloride needed:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 529.05 g/mol * 1000 mg/g = 5.29 mg

Weigh the compound: Carefully weigh 5.29 mg of AR-C141990 hydrochloride and transfer

it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO or nuclease-free water to the microcentrifuge

tube containing the compound.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in

dissolution, but always check for compound stability at elevated temperatures.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term storage or -80°C for long-term storage.[1]
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This protocol outlines a general and reliable method for determining the thermodynamic

solubility of a compound.

Materials:

AR-C141990 hydrochloride

Phosphate-buffered saline (PBS), pH 7.4

HPLC-grade water

HPLC-grade DMSO

2 mL glass vials with screw caps

Orbital shaker or rotator

Centrifuge

Syringe filters (0.45 µm)

HPLC or UV-Vis spectrophotometer for analysis

Procedure:

Prepare a saturated solution: Add an excess amount of solid AR-C141990 hydrochloride to

a glass vial (e.g., 5-10 mg).

Add solvent: Add a known volume of the desired solvent (e.g., 1 mL of PBS, pH 7.4 or

HPLC-grade water) to the vial.

Equilibration: Tightly cap the vial and place it on an orbital shaker or rotator. Allow the

mixture to equilibrate for 24-48 hours at a constant temperature (e.g., 25°C or 37°C) to

ensure the solution reaches saturation.

Phase separation: After equilibration, centrifuge the vial at a high speed (e.g., 10,000 x g) for

15-20 minutes to pellet the undissolved solid.
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Sample collection: Carefully collect the supernatant, ensuring no solid particles are

disturbed.

Filtration: Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine

particles.

Quantification: Determine the concentration of AR-C141990 hydrochloride in the filtrate

using a validated analytical method such as HPLC or UV-Vis spectrophotometry. This

requires the prior establishment of a standard curve with known concentrations of the

compound.

Data analysis: The measured concentration represents the thermodynamic solubility of AR-
C141990 hydrochloride in the tested solvent under the specified conditions.
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Caption: Workflow for determining aqueous solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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